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Compound of Interest

Compound Name: 4,5-Dimethylthiazole-2-thiol

Cat. No.: B054255

An In-depth Technical Guide to the Safety and Handling of 4,5-Dimethylthiazole-2-thiol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4,5-Dimethylthiazole-2-thiol (CAS No. 5351-51-9). The information is compiled from various
safety data sheets (SDS) and chemical information sources to ensure a thorough guide for
laboratory and research professionals.

Chemical Identification

Proper identification is the first step in chemical safety.

Identifier Value

Chemical Name 4,5-Dimethylthiazole-2-thiol[1][2]
CAS Number 5351-51-9[1][2][3]

Molecular Formula C5H7NS2[1][2][3][4]

Molecular Weight 145.25 g/mol [2][3][4]

EINECS Number 226-327-0[1][3]

Synonyms 4,5-Dimethyl-1,3-thiazole-2-thiol
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Hazard Identification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4,5-Dimethylthiazole-2-thiol is classified with the following hazards.[1]

GHS Classification = Hazard Statement Signal Word Pictogram
Skin Irritation, H315: Causes skin )
o Warning[1][2]
Category 2 irritation[1][5][6]
Serious Eye Irritation, H319: Causes serious ]
o Warning[1][2]
Category 2A eye irritation[1][5][6]

Specific target organ H335: May cause
toxicity — single respiratory irritation[1] ~ Warning[1][2]

exposure, Category 3 [51[6]

Acute Toxicity, Oral, H302: Harmful if _
Warning[1][2]
Category 4 swallowed[2]

Precautionary Statements: A comprehensive list of precautionary statements is provided for
safe handling and emergency response.
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Type Statement Code Statement Text
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[1][5][6]
Wash skin thoroughly after
P264 _
handling.[1][5][6]
Use only outdoors or in a well-
P271 _
ventilated area.[1][5][6]
Wear protective
loves/protective clothing/eye
P280 g P aey
protection/face protection.[1][5]
[6]
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.[1][5][6]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[1][5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][5][6]

Call a POISON
pP312 CENTER/doctor if you feel
unwell.[1]
If skin irritation occurs: Get
P332 + P313 medical advice/attention.[1][5]
[6]
If eye irritation persists: Get
P337 + P313 medical advice/attention.[1][5]
[6]
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Take off contaminated clothing

P362 + P364 )
and wash it before reuse.[1]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[1][5][6]
P405 Store locked up.[1][5][6]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1][5][6]

Physical and Chemical Properties

Property Value

Appearance Solid / Powder[1][4]
Melting Point 166-168 °C[2]
Purity =97%][4]

Note: Detailed data on properties like boiling point and density for 4,5-Dimethylthiazole-2-thiol
are not consistently available across safety data sheets.

Safe Handling and Storage

Precautions for Safe Handling:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use only in well-ventilated areas, such as a fume hood.[1][7]

Wash hands and any exposed skin thoroughly after handling.[7]

Keep away from foodstuffs, beverages, and feed.[8]
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Conditions for Safe Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][7]

Store locked up.[1][5]

A recommended storage temperature is between 2 - 8 °C.[5][6]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[9]

Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be used.

Protection Type Specification

Wear tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) standards.[7][10]

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and clothing to prevent skin exposure.

Gloves must be inspected prior to use.[7]

For operations generating dust, a NIOSH-
Respiratory Protection approved P3 patrticle respirator is

recommended. Ensure adequate ventilation.[6]

Immediately change contaminated clothing.
Hygiene Measures Apply preventive skin protection. Wash hands

and face after working with the substance.[6]

First-Aid Measures

The following diagram outlines the immediate steps to be taken in case of accidental exposure.
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First-Aid Response by Route Immediate Actions & Medical Advice

If breathing is difficult
or symptoms persist [1]

»| Inhalation Move to Fresh Air

Exposure Event

Remove contaminated clothing.
Wash skin with soap & water.

If irritation occurs [1]

i Scck Immediate
Remove contact lenses. _ VTR D= o)1)
Ifirritation persists [1] ~

Exposure to
4,5-Dimethylthiazole-2-thiol

Rinse cautiously with water
for at least 15 minutes.

Rinse mouth with water.

Do NOT induce vomiting.

Click to download full resolution via product page
Caption: First-aid procedures for exposure to 4,5-Dimethylthiazole-2-thiol.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][6]

o Specific Hazards from the Chemical: Combustion may produce toxic fumes, including carbon
oxides (CO, CO2) and sulfur oxides (SOXx).[5]

o Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus
(SCBA) and full protective gear to prevent contact with skin and eyes.[1][5]

Accidental Release Measures

A systematic approach is crucial for managing spills safely and effectively.
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Spill Detected

Ensure Adequate Ventilation
Evacuate non-essential personnel [1]

l

Ensure Proper PPE is Worn
(Gloves, Goggles, Respirator)

Contain Spillage
Prevent entry into drains [1, 3]

Clean Up Spill
Sweep up solid material without creating dust.
Use inert absorbent material for liquids. [1, 6]

Collect Waste
Place in a suitable, closed, and
labeled container for disposal. [1]

Decontaminate Area
Clean the affected area thoroughly.

Dispose of Waste
Follow local, state, and federal regulations. [1]

Click to download full resolution via product page

Caption: Workflow for handling an accidental release of 4,5-Dimethylthiazole-2-thiol.
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Personal Precautions:

o Use personal protective equipment as outlined in Section 5.[1]

» Avoid breathing dust and vapors.[1]

o Evacuate personnel to safe areas and ensure adequate ventilation.[1][6]
Environmental Precautions:

o Prevent further leakage or spillage if it is safe to do so.[1]

e Do not allow the product to enter drains, as discharge into the environment must be avoided.

[1]
Methods for Containment and Cleaning Up:

» For solid spills, pick up and arrange for disposal without creating dust. Sweep up and shovel
the material.[1]

» Keep the collected material in suitable, closed containers for disposal.[1][7]

Toxicity Information

Detailed toxicological studies for 4,5-Dimethylthiazole-2-thiol are not widely available in the
provided search results. The GHS classification indicates it is harmful if swallowed and causes
skin, eye, and respiratory irritation.[1][2] Users should handle the compound as a potentially
hazardous substance at all times. For a related compound, 2,4-Dimethyl-5-Acetyl Thiazole, an
oral LD50 of 100 mg/kg (ATE) was noted, indicating high toxicity.[8] However, this data should
be used with caution as it is not for the specific compound in question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4,5-Dimethylthiazole-2-thiol safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054255#4-5-dimethylthiazole-2-thiol-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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